Cas no 2228512-94-3 (2-(1H-imidazol-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(1H-imidazol-2-yl)-2-methylpropanenitrile
• CAS No: 2228512-94-3
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6015697
• PubChem ID: 165974958
• Update Time: 2025-06-11

2-(1H-imidazol-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)-2-methylpropanenitrile
• 2228512-94-3
• EN300-1789495

• Inchi： 1S/C7H9N3/c1-7(2,5-8)6-9-3-4-10-6/h3-4H,1-2H3,(H,9,10)
• InChI Key： OHIMJTAQVLLYMZ-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(1H-imidazol-2-yl)-2-methylpropanenitrile

2-(1H-imidazol-2-yl)-2-methylpropanenitrile (CAS No. 2228512-94-3): A Comprehensive Overview

2-(1H-imidazol-2-yl)-2-methylpropanenitrile (CAS No. 2228512-94-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazole-2-carbonitrile, 1,1-dimethyl-, is characterized by its distinct chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of 2-(1H-imidazol-2-yl)-2-methylpropanenitrile is C₈H₁₀N₃, with a molecular weight of approximately 146.18 g/mol. The compound features a central imidazole ring attached to a methylated nitrile group, which imparts unique chemical and biological properties. The imidazole ring is a common functional group found in many biologically active molecules, including histamine and several important enzymes.

The synthesis of 2-(1H-imidazol-2-yl)-2-methylpropanenitrile can be achieved through various routes, but one of the most common methods involves the reaction of 1H-imidazole with an appropriate nitrile precursor. For instance, the reaction of 1H-imidazole with 1,1-dimethylcyanohydrin in the presence of a suitable catalyst can yield the desired product with high purity and yield. This synthetic route is not only efficient but also scalable, making it suitable for both laboratory and industrial applications.

In terms of its physical properties, 2-(1H-imidazol-2-yl)-2-methylpropanenitrile is typically a solid at room temperature with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical and biological assays. The compound's solubility profile is crucial for its application in drug discovery and development processes.

The biological activities of 2-(1H-imidazol-2-yl)-2-methylpropanenitrile have been the subject of extensive research in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various physiological processes. For example, studies have shown that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are key regulators of gene expression and play a critical role in cancer development and progression.

In addition to its HDAC inhibitory activity, 2-(1H-imidazol-2-yl)-2-methylpropanenitrile has also been investigated for its anti-inflammatory properties. Research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 2-(1H-imidazol-2-yl)-2-methylpropanenitrile may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential applications of 2-(1H-imidazol-2-yl)-2-methylpropanenitrile extend beyond its direct biological activities. The compound has also been explored as a building block for the synthesis of more complex molecules with enhanced biological properties. For instance, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacokinetic profiles and increased potency against specific targets.

In the context of drug discovery, 2-(1H-imidazol-2-yl)-2-methylpropanenitrile has shown promise as a lead compound for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Ongoing research aims to identify structural modifications that can enhance the compound's selectivity, potency, and safety profile.

Beyond its potential therapeutic applications, 2-(1H-imidazol-2-yl)-2-methylpropanenitrile has also found use in other areas of scientific research. For example, it has been employed as a tool compound to study the mechanisms underlying HDAC inhibition and its impact on cellular processes such as apoptosis and cell cycle regulation. These studies provide valuable insights into the molecular basis of diseases and may inform the development of new therapeutic strategies.

In conclusion, 2-(1H-imidazol-2-yl)-2-methylpropanenitrile (CAS No. 2228512-94-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure, diverse biological activities, and promising therapeutic applications make it an exciting area of ongoing research. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.